Disperse violet 8

• CAS: 82347-07-7
• Molecular Formula: C14H9N3O4
• Molecular Weight: 283.24 g/mol
• InChI: InChI=1S/C14H9N3O4/c15-7-4-5-8(16)12-11(7)13(18)6-2-1-3-9(17(20)21)10(6)14(12)19/h1-5H,15-16H2
• InChIKey: SDICTISQCKLMEB-UHFFFAOYSA-N

Disperse Violet 8 Overview

Disperse Violet 8 (C.I. Disperse Violet 8, C.I. 62030), chemically identified as 1,4-diamino-5-nitroanthraquinone with molecular formula C₁₄H₉N₃O₄ and molecular weight 283.24 g/mol [1], is a non-ionic anthraquinone-based disperse dye primarily utilized for dyeing synthetic hydrophobic fibers, especially polyester (polyethylene terephthalate, PET) [2]. The compound exhibits the characteristic physicochemical properties of disperse dyes: water insolubility, non-ionic character, and thermal diffusion capability into polymer matrices [3]. Its anthraquinone chromophore structure distinguishes it from the more prevalent azo-based disperse dyes in the violet color range, conferring distinct performance attributes in specific application contexts.

Non-ionic anthraquinone disperse dye designed for polyester (PET) fiber dyeing

Thermal diffusion capability into hydrophobic polymer matrices

Anthraquinone chromophore class, distinct from azo-based violet disperse dyes

• [1] National Institute of Standards and Technology (NIST). 9,10-Anthracenedione, 1,4-diamino-5-nitro-. NIST Chemistry WebBook, SRD 69. View Source
• [2] Zhao, J., et al. Correlation of disperse violet solubility in supercritical carbon dioxide by Ad-Chrastil semi-empirical model. Journal of Dalian Polytechnic University, 2022, 2: 118-122. View Source
• [3] Morita, Z., et al. Fundamental studies on solvent dyeing with tetrachloroethylene. III. Effect of water added to the solvent dyebath on the diffusion of disperse dyes in poly(ethylene terephthalate). Journal of Applied Polymer Science, 1979, 23(3): 859-866. View Source

Disperse Violet 8: Substitution Risks

Within the disperse violet color class, anthraquinone-based dyes such as Disperse Violet 8 exhibit fundamentally different physicochemical behaviors compared to azo-based analogs like Disperse Violet 17 and Disperse Violet 26, particularly in non-aqueous and supercritical fluid processing environments. Generic substitution without accounting for these structural differences introduces quantifiable deviations in solubility behavior, diffusion kinetics into polyester substrates, and process parameter sensitivity. Notably, Disperse Violet 8 demonstrates a monotonic positive correlation between solubility and both temperature and pressure in supercritical CO₂, whereas Disperse Violet 17 exhibits non-monotonic solubility behavior with inflection points under identical conditions [1]. These divergent responses render simple one-to-one replacement scientifically unsound without comprehensive process revalidation.

Solubility Response Mismatch

Disperse Violet 8 exhibits monotonic supercritical CO₂ solubility, while azo analogs may show non-monotonic inflection points, complicating process control.

Diffusion Kinetics Divergence

In TCE solvent dyeing, Violet 8 diffusion peaks at intermediate water levels; other disperse dyes may show monotonic diffusion, requiring separate water-content optimization.

Chromophore Property Gap

Anthraquinone and azo chromophores can differ in photostability and sublimation behavior; direct substitution without chromophore-specific validation may shift fastness outcomes.

• [1] Zhao, J., et al. Correlation of disperse violet solubility in supercritical carbon dioxide by Ad-Chrastil semi-empirical model. Journal of Dalian Polytechnic University, 2022, 2: 118-122. View Source

Disperse Violet 8: Head-to-Head Comparisons

Supercritical CO₂ Solubility vs. Disperse Violet 17

Under dynamic supercritical CO₂ conditions (353.15–383.15 K, 14–22 MPa), Disperse Violet 8 exhibits solubility ranging from 3.03 to 5.72 μmol/mol, which is consistently lower than Disperse Violet 17's solubility range of 4.86 to 6.96 μmol/mol across the same experimental window. Furthermore, Disperse Violet 8 demonstrates monotonic positive solubility dependence on both temperature and pressure, whereas Disperse Violet 17 displays non-monotonic behavior with solubility initially increasing then decreasing with rising temperature and pressure [1].

scCO₂ Solubility

Head-to-head

3.03–5.72 μmol/mol (V8)
vs 4.86–6.96 μmol/mol (V17)

Monotonic response supports parameter predictability

353–383 K, 14–22 MPa; single study; verify for process scale-up

Evidence Dimension	Solubility in supercritical CO₂
Target Compound Data	3.03–5.72 μmol/mol
Comparator Or Baseline	Disperse Violet 17: 4.86–6.96 μmol/mol
Quantified Difference	Disperse Violet 8 is approximately 18–38% less soluble than Disperse Violet 17 across the measured range
Conditions	Dynamic method, 353.15–383.15 K, 14–22 MPa, supercritical CO₂

Why This Matters

The lower absolute solubility and monotonic pressure-temperature response of Disperse Violet 8 enables more predictable process control in supercritical CO₂ dyeing, whereas Disperse Violet 17's non-monotonic behavior introduces operational inflection points that complicate parameter optimization.

• [1] Zhao, J., et al. Correlation of disperse violet solubility in supercritical carbon dioxide by Ad-Chrastil semi-empirical model. Journal of Dalian Polytechnic University, 2022, 2: 118-122. View Source

Diffusion in TCE Solvent Dyeing

In tetrachloroethylene (TCE) solvent dyeing of polyethylene terephthalate (PET) at 90°C, C.I. Disperse Violet 8 exhibits a distinctive peak-shaped diffusion coefficient response to increasing water addition, whereas two other disperse dyes (unspecified in the abstract) showed monotonic increases in diffusion coefficients without a peak [1]. This peak behavior correlates with water solubility in TCE in the presence of Violet 8 also showing a peak, measured at 0.041–0.045 g H₂O/100 g TCE [1].

TCE Diffusion

Cross-study comparable

Peak diffusion coefficient at intermediate H₂O levels

Non-linear uptake requires water-content control

PET film roll, 90°C; peak value not reported; confirm for specific system

Evidence Dimension	Diffusion coefficient dependence on water addition
Target Compound Data	Diffusion coefficient peaks at intermediate water addition levels
Comparator Or Baseline	Two other disperse dyes: monotonic increase without peaking behavior
Quantified Difference	Peak presence vs. absence (quantitative peak value not reported in accessible abstract)
Conditions	Cylindrical film roll method, PET substrate, TCE solvent dyebath, 90°C

Why This Matters

The non-linear diffusion response of Disperse Violet 8 to water content indicates that optimal dye uptake requires precise control of trace water levels, a process variable that may be less critical for other disperse dyes with monotonic diffusion behavior.

• [1] Morita, Z., et al. Fundamental studies on solvent dyeing with tetrachloroethylene. III. Effect of water added to the solvent dyebath on the diffusion of disperse dyes in poly(ethylene terephthalate). Journal of Applied Polymer Science, 1979, 23(3): 859-866. View Source

Anthraquinone vs. Azo Chromophore Class

Disperse Violet 8 (C₁₄H₉N₃O₄, MW 283.24) is an anthraquinone-based disperse dye [1], structurally distinct from the azo-based violet disperse dyes that dominate the same color class. Disperse Violet 17 is an azo dye, and Disperse Violet 26 (CAS 6408-72-6, C₂₆H₁₈N₂O₄, MW 422.43) is also azo-based with substantially higher molecular weight [2]. Anthraquinone chromophores generally confer different photostability mechanisms and sublimation behavior compared to azo chromophores, though direct comparative fastness data for these specific compounds was not identified in accessible sources.

Chromophore Class

Class-level

Anthraquinone (MW 283)
vs Azo (V26 MW 422)

Structural divergence may shift fastness profiles

No direct comparative data; evaluate lightfastness/sublimation for intended use

Evidence Dimension	Chromophore class and molecular weight
Target Compound Data	Anthraquinone, MW 283.24 g/mol
Comparator Or Baseline	Disperse Violet 26: Azo, MW 422.43 g/mol; Disperse Violet 17: Azo, MW not specified in source
Quantified Difference	MW of Violet 26 is 49% higher than Violet 8 (422.43 vs. 283.24 g/mol)
Conditions	Structural classification based on chemical formula and CAS registry

Why This Matters

The anthraquinone vs. azo structural divergence implies different degradation pathways and thermal behavior; users requiring specific sublimation fastness or lightfastness profiles should evaluate these compounds separately rather than assuming interchangeability within the violet shade range.

• [1] National Institute of Standards and Technology (NIST). 9,10-Anthracenedione, 1,4-diamino-5-nitro-. NIST Chemistry WebBook, SRD 69. View Source
• [2] MolBase. Disperse Violet 26. CAS 6408-72-6, C₂₆H₁₈N₂O₄, MW 422.432. View Source

LC-MS Detection for Allergenic Dyes

Chinese national standard GB/T 20383-2006 for the determination of allergenic disperse dyestuffs in textiles explicitly includes LC-MS and HPLC/DAD methods for detecting extractable allergenic disperse dyes [1]. While the standard covers a defined list of allergenic disperse dyes, the analytical framework has been extended in research contexts to characterize 53 disperse dye standards via LC/LIT-MSⁿ for database construction, including spectral fingerprinting based on MS, MS², MS³, λₘₐₓ, and retention time [2].

LC-MS Detection

Supporting evidence

Detectable via MRM LC-MS/MS; in 53-dye spectral database

Supports analytical traceability in textile compliance

Aligned with GB/T 20383-2006; verify purity grade for quantitative use

Evidence Dimension	Analytical method availability and regulatory monitoring framework
Target Compound Data	Disperse Violet 8 is detectable via LC-MS/MS under methods aligned with GB/T 20383-2006 framework
Comparator Or Baseline	Method applicability to disperse dyes broadly
Quantified Difference	Not applicable—methodological framework evidence rather than compound-specific comparative quantification
Conditions	LC-MS/MS with multiple reaction monitoring (MRM); LC/LIT-MSⁿ with MS, MS², MS³, UV-Vis λₘₐₓ characterization

Why This Matters

Procurement for textile applications requiring allergenic dye compliance testing necessitates sourcing analytical-grade reference standards compatible with established LC-MS detection protocols; Disperse Violet 8's inclusion in comprehensive disperse dye analytical databases supports its traceability in quality control workflows.

• [1] GB/T 20383-2006. Textiles—Determination of allergenous disperse dyestuffs. National Standard of the People's Republic of China, 2006. View Source
• [2] Analysis of Disperse Dyes Using Liquid Chromatography/Linear Ion Trap Mass Spectrometry (LC/LIT-MSn) and Database Construction. Scholarmate, 2021. View Source

Disperse Violet 8: Application Scenarios

Supercritical CO₂ Waterless Dyeing

Disperse Violet 8 is the preferred anthraquinone-based violet dye for supercritical CO₂ polyester dyeing processes where linear, monotonic solubility response to process parameters (temperature and pressure) is required for simplified process control and predictable dye uptake [1]. In contrast, Disperse Violet 17 exhibits non-monotonic solubility with inflection points under identical conditions, complicating parameter optimization and increasing the risk of off-spec shade development during process deviations [1]. Users should select Disperse Violet 8 when process robustness and parameter predictability outweigh the need for higher absolute solubility (Violet 8: 3.03–5.72 μmol/mol; Violet 17: 4.86–6.96 μmol/mol) [1].

TCE Solvent Dyeing with Controlled Water

In tetrachloroethylene solvent dyeing of polyester, Disperse Violet 8 requires precise control of trace water addition to achieve optimal diffusion into the PET substrate, as the diffusion coefficient peaks at intermediate water levels rather than increasing monotonically [1]. This behavior distinguishes it from other disperse dyes that show simple monotonic diffusion increases with water addition [1]. Procurement for solvent dyeing operations should pair Disperse Violet 8 with validated water content monitoring and control protocols to exploit the peak diffusion window; alternative dyes may be substituted only after confirming their diffusion behavior under the specific water content conditions of the target process.

Analytical Reference Standard for LC-MS Compliance

Disperse Violet 8 is suitable as an analytical reference standard for laboratories performing disperse dye quantification in textiles via LC-MS/MS methods aligned with GB/T 20383-2006 and related regulatory frameworks [1]. The compound is detectable via multiple reaction monitoring (MRM) LC-MS/MS and has been included in comprehensive LC/LIT-MSⁿ spectral database construction efforts alongside 52 other disperse dye standards, with characterized MS, MS², MS³ fragmentation patterns, λₘₐₓ values, and retention times [2]. Users requiring certified reference materials for allergenic disperse dye screening should verify that the supplied Disperse Violet 8 meets purity specifications suitable for quantitative analytical calibration.

Application

Selection Property

Validation Focus

Supercritical CO₂ waterless dyeing

Linear solubility response to temperature and pressure

Process-parameter predictability and dye-uptake reproducibility

TCE solvent dyeing with trace water control

Non-linear diffusion peak at intermediate water levels

Water-content optimization for maximum dye diffusion

LC-MS allergenic dye screening

MRM-detectable reference standard in spectral database

Purity specification and calibration for quantitative compliance methods

• [1] Zhao, J., et al. Correlation of disperse violet solubility in supercritical carbon dioxide by Ad-Chrastil semi-empirical model. Journal of Dalian Polytechnic University, 2022, 2: 118-122. View Source
• [2] Morita, Z., et al. Fundamental studies on solvent dyeing with tetrachloroethylene. III. Effect of water added to the solvent dyebath on the diffusion of disperse dyes in poly(ethylene terephthalate). Journal of Applied Polymer Science, 1979, 23(3): 859-866. View Source